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Compound of Interest

Compound Name:
S-Adenosyl-L-methionine disulfate

tosylate

Cat. No.: B1141428 Get Quote

This document provides immediate, essential safety and logistical information for handling S-
Adenosyl-L-methionine disulfate tosylate in a laboratory setting. The following procedural

guidance is intended for researchers, scientists, and drug development professionals to ensure

safe operational workflow and proper disposal.

Hazard Identification and Personal Protective
Equipment (PPE)
S-Adenosyl-L-methionine disulfate tosylate is classified as a corrosive substance that can

cause severe skin burns and serious eye damage.[1][2] Inhalation or ingestion may also be

harmful.[1] Adherence to the following personal protective equipment (PPE) guidelines is

mandatory to minimize exposure risk.
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PPE Category Item Specification

Eye/Face Protection Safety Goggles & Face Shield

Tightly fitting safety goggles

conforming to EN 166 (EU) or

NIOSH (US) standards. An 8-

inch minimum face shield is

also required.[1][3]

Hand Protection Chemical-Resistant Gloves

Handle with gloves that have

been inspected prior to use.

Use proper glove removal

technique to avoid skin

contact. Dispose of

contaminated gloves after use

in accordance with good

laboratory practices.[1][3][4]

Body Protection Protective Clothing

Wear fire/flame resistant and

impervious clothing.[3] A lab

coat is the minimum

requirement.

Respiratory Protection Respirator

If exposure limits are exceeded

or irritation is experienced, use

a full-face respirator.[3]

Otherwise, ensure work is

conducted in a well-ventilated

area or under a chemical fume

hood.[1][3][4]

Step-by-Step Handling Protocol
Follow these procedures for the safe handling of S-Adenosyl-L-methionine disulfate
tosylate, from receiving to storage.

2.1. Receiving and Storage

Upon receipt, visually inspect the container for any damage or leaks.
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Store the container in a tightly closed state in a dry, cool, and well-ventilated area.[3]

The recommended storage temperature is -20°C.[5]

Keep away from incompatible substances.[6]

2.2. Weighing and Aliquoting

Perform all weighing and aliquoting in a designated area, such as a chemical fume hood, to

ensure adequate ventilation and to prevent the formation and spread of dust.[1][3][4]

Wear all required PPE as specified in the table above.

Use non-sparking tools to handle the powdered compound.[3]

Gently handle the container to minimize dust generation.

After weighing, securely reseal the container.

Clean the weighing area and any equipment used with a suitable solvent.

2.3. Dissolving the Compound

When dissolving the compound, add the solid to the solvent slowly.

Refer to the product data sheet for solubility information. It is soluble in water, DMSO, and

other solvent systems.[7][8]

If sonication is recommended for dissolution, ensure the container is properly sealed before

placing it in the sonicator.[7]

Emergency Procedures
In the event of an exposure or spill, follow these immediate steps.
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[1][3]

Skin Contact

Immediately take off all contaminated clothing.

Wash the affected area with soap and plenty of

water. Seek medical attention.[1][3]

Eye Contact

Immediately rinse cautiously with water for at

least 15 minutes. Remove contact lenses if

present and easy to do so. Continue rinsing and

seek immediate medical attention.[1][3]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[1][3]

Spill

Evacuate personnel to a safe area. Wear

appropriate PPE. Avoid dust formation.[1][4]

Pick up and arrange disposal without creating

dust. Sweep up and shovel the material.[1][4]

Place in a suitable, closed container for

disposal.[1][4]

Disposal Plan
All waste containing S-Adenosyl-L-methionine disulfate tosylate must be treated as

hazardous waste and disposed of according to institutional and local government regulations.

4.1. Waste Collection

Collect all solid waste (e.g., contaminated gloves, weigh boats, paper towels) in a dedicated,

clearly labeled hazardous waste container.
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Collect all liquid waste (e.g., unused solutions) in a separate, clearly labeled hazardous

waste container.

Do not let the chemical enter drains.[1][3][4]

4.2. Waste Disposal

Engage a licensed professional waste disposal service for the final disposal of the material.

[1][4]

A recommended disposal method is to dissolve or mix the material with a combustible

solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[1][4]

Contaminated packaging should be triple rinsed (or equivalent) and disposed of as unused

product.[3]

Workflow Diagram
The following diagram illustrates the key steps for handling and disposing of S-Adenosyl-L-
methionine disulfate tosylate.
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Caption: Workflow for handling and disposal of S-Adenosyl-L-methionine disulfate tosylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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